Cas no 1536983-49-9 (O-(1-methyl-1H-indol-3-yl)methylhydroxylamine)

• Product Name: O-(1-methyl-1H-indol-3-yl)methylhydroxylamine
• CAS No: 1536983-49-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6427581
• PubChem ID: 83481905
• Update Time: 2025-08-04

O-(1-methyl-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-methyl-1H-indol-3-yl)methylhydroxylamine
• O-[(1-methyl-1H-indol-3-yl)methyl]hydroxylamine
• 1536983-49-9
• EN300-1827121

• Inchi： 1S/C10H12N2O/c1-12-6-8(7-13-11)9-4-2-3-5-10(9)12/h2-6H,7,11H2,1H3
• InChI Key： ZFMCOTWRTAPRQB-UHFFFAOYSA-N
• SMILES： O(CC1=CN(C)C2C=CC=CC=21)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on O-(1-methyl-1H-indol-3-yl)methylhydroxylamine

Recent Advances in the Study of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) in Chemical Biology and Pharmaceutical Research

O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, including as a modulator of enzymatic activity and as a precursor for novel drug candidates. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological effects in preclinical models.

One of the key findings in recent literature is the role of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine in inhibiting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets and suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, O-(1-methyl-1H-indol-3-yl)methylhydroxylamine has been investigated for its potential in oncology. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with hematological malignancies. The study proposed that the molecule's ability to induce apoptosis in cancer cells may be linked to its interaction with key signaling pathways, such as the NF-κB pathway. Further in vivo studies are currently underway to validate these findings and assess the compound's therapeutic window.

The synthetic accessibility of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, high-yield synthesis route for this compound, utilizing a novel catalytic system that minimizes byproduct formation. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the molecule. The paper also provided detailed spectroscopic data (NMR, MS) and crystallographic analysis, which are invaluable for quality control and structural verification in subsequent studies.

Despite these promising developments, challenges remain in the clinical translation of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in animal models, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicology assessments are required to ensure its safety profile meets regulatory standards for human trials.

In conclusion, O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic advancements, position it as a valuable scaffold for future therapeutic development. Ongoing research efforts are expected to provide deeper insights into its molecular targets and potential clinical applications, particularly in inflammation and oncology. The scientific community anticipates that this compound may serve as a foundation for the development of novel, targeted therapies in the coming years.